Cas no 898-81-7 ( )

• Product Name: &nbsp
• CAS No: 898-81-7
• MF: C₁₇H₂₄O₄S
• MW: 324.435064315796
• CID: 994423
• PubChem ID: 300812
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [1-(hydroxymethyl)-4-bicyclo[2.2.2]octanyl]methyl 4-methylbenzenesulfonate
• NSC176173
• NSC-176173
• DTXSID30306421
• 898-81-7
•  

• Inchi： 1S/C17H24O4S/c1-14-2-4-15(5-3-14)22(19,20)21-13-17-9-6-16(12-18,7-10-17)8-11-17/h2-5,18H,6-13H2,1H3
• InChI Key： AYKPBDHJKFUINK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC12CCC(CO)(CC1)CC2

Computed Properties

• Exact Mass: 324.14
• Monoisotopic Mass: 324.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 468.4°C at 760 mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.57
• PSA: 71.98000
• LogP: 4.11400